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Compound of Interest

Compound Name: 6-Oxoheptanoic acid

Cat. No.: B047756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility and stability of 6-
oxoheptanoic acid (CAS 3128-07-2), a bifunctional molecule containing both a ketone and a

carboxylic acid moiety.[1] Understanding these properties is critical for its application in

chemical synthesis, drug development, and materials science. This document summarizes

available data, outlines experimental protocols for its characterization, and presents logical and

workflow diagrams for clarity.

Physicochemical Properties
6-Oxoheptanoic acid, also known as 5-acetylvaleric acid, is a solid at room temperature with

the molecular formula C₇H₁₂O₃ and a molecular weight of 144.17 g/mol .[2][3]

Property Value Reference

Molecular Formula C₇H₁₂O₃ [2]

Molecular Weight 144.17 g/mol [2]

Appearance Solid [4]

Melting Point 32-37 °C [4][5][6]

Boiling Point 158-162 °C at 9 mmHg [4][5]

Density 1.059 g/mL at 25 °C [4][5]
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Solubility Profile
Quantitative solubility data for 6-oxoheptanoic acid is not extensively documented in publicly

available literature. However, qualitative descriptions indicate its solubility in various solvent

systems. The presence of a polar carboxylic acid group and a moderately polar ketone group,

combined with a five-carbon aliphatic chain, results in a mixed polarity profile.

Solvent Class Solvent Solubility Reference

Protic Water
Insoluble / Does not

mix well.
[5][7]

Alcohols (e.g.,

Methanol, Ethanol)
Soluble [5][7]

Aprotic Polar
Ethers (e.g., Diethyl

Ether)
Soluble [5][7]

Other Organic

Solvents
Soluble [5][7]

Note: The conflicting reports on water solubility suggest that it may be sparingly soluble.

Precise quantitative determination is recommended for specific applications.

Stability Profile
6-Oxoheptanoic acid is generally considered stable under normal storage conditions.

However, its reactivity, dictated by the carboxylic acid and ketone functional groups, makes it

susceptible to degradation under specific environmental conditions.
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Condition Description
Incompatible
Materials / Hazards

Reference

Thermal

Stable at ambient

temperatures. A slight

fire hazard exists

when exposed to heat

or flame.

Thermal

decomposition can

release irritating

gases and vapors,

including carbon

monoxide (CO) and

carbon dioxide (CO₂).

pH

As a carboxylic acid, it

reacts with bases.

Contact with alkaline

materials can be

exothermic.

Strong acids, bases.

Oxidation/Reduction

Susceptible to

reaction with strong

oxidizing and reducing

agents.

Strong oxidizing

agents (e.g., nitrates,

peroxides, bleaches),

strong reducing

agents.

Material Compatibility

Corrosive. Reacts with

certain metals to

produce hydrogen

gas.

Mild steel, galvanized

steel/zinc. Segregate

from alkalis and

chemicals readily

decomposed by acids

(e.g., cyanides,

sulfides, carbonates).

Storage

Considered stable

under normal

conditions.

Store in a dry, cool,

and well-ventilated

place in original,

tightly sealed

containers. Keep

away from

incompatible

materials.
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Experimental Protocols
Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)
This protocol outlines a standard procedure for quantifying the solubility of 6-oxoheptanoic
acid in a specific solvent.

Preparation of Saturated Solution:

Add an excess amount of 6-oxoheptanoic acid to a known volume of the selected

solvent in a sealed, chemically inert container (e.g., glass vial with a PTFE-lined cap). The

excess solid should be clearly visible.

Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) using a shaker or

magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solid:

After equilibration, cease agitation and allow the mixture to stand, permitting the excess

solid to sediment.

To separate the saturated solution from the undissolved solid, withdraw an aliquot of the

supernatant using a syringe fitted with a chemically resistant filter (e.g., 0.22 µm PTFE).

This step is critical to prevent solid particulates from being included in the analysis.

Quantification of Solute:

Accurately dilute the filtered, saturated solution with a suitable solvent to a concentration

within the linear range of the analytical method.

Quantify the concentration of 6-oxoheptanoic acid using a validated High-Performance

Liquid Chromatography (HPLC) method with UV detection.

Column: C18 reversed-phase column.
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Mobile Phase: An isocratic or gradient mixture of an aqueous acidic buffer (e.g., 0.1%

formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV spectrophotometer at an appropriate wavelength (e.g., ~210 nm).

Generate a calibration curve using standard solutions of 6-oxoheptanoic acid of known

concentrations to ensure accurate quantification.

Data Reporting:

Calculate the solubility from the determined concentration and the dilution factor.

Report the solubility in standard units such as mg/mL or mol/L at the specified

temperature.

Protocol for Assessing Chemical Stability
This protocol provides a framework for evaluating the stability of 6-oxoheptanoic acid under

various stress conditions (e.g., pH, temperature, oxidation).

Sample Preparation:

Prepare stock solutions of 6-oxoheptanoic acid in a suitable solvent (e.g., acetonitrile or

water, if solubility permits).

For each stress condition, dilute the stock solution into the respective stress medium (e.g.,

acidic/basic buffers for pH stability, a solution containing an oxidizing agent like H₂O₂ for

oxidative stability).

Include a control sample stored under non-stress conditions (e.g., neutral pH, ambient

temperature, protected from light).

Stress Conditions:

pH Stability: Incubate samples in buffers of varying pH values (e.g., pH 2, 7, 9) at a

controlled temperature.
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Thermal Stability: Expose samples to elevated temperatures (e.g., 40 °C, 60 °C, 80 °C) in

a calibrated oven or incubator.

Oxidative Stability: Treat samples with an oxidizing agent (e.g., 3% hydrogen peroxide) at

room temperature.

Time-Point Analysis:

At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw aliquots from each

stressed sample and the control.

Immediately quench any ongoing reaction if necessary (e.g., by neutralization or dilution in

cold mobile phase).

Analytical Method (HPLC/LC-MS):

Analyze the samples using a stability-indicating HPLC or LC-MS method capable of

separating the parent compound from potential degradation products.

The HPLC conditions can be similar to those described in the solubility protocol. An LC-

MS system can be used to identify the mass of any degradation products, aiding in their

structural elucidation.

Data Analysis:

Calculate the percentage of 6-oxoheptanoic acid remaining at each time point relative to

the initial (time 0) concentration.

Plot the percentage remaining versus time to determine the degradation kinetics.

Identify and, if possible, quantify major degradation products.

Visualizations: Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key experimental workflows and

the chemical relationships of 6-oxoheptanoic acid.
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Workflow for Equilibrium Solubility Determination

Preparation

Separation

Quantification

Reporting

Add excess 6-oxoheptanoic acid
to solvent

Agitate at constant temperature
(24-48 hours)

Equilibration

Sediment excess solid

Filter supernatant
(e.g., 0.22 µm PTFE filter)

Dilute filtered sample

Analyze via HPLC-UV

Calculate concentration using
calibration curve

Report solubility
(mg/mL or mol/L) at specified temp.

Click to download full resolution via product page

Caption: Generalized workflow for determining equilibrium solubility.
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Workflow for Chemical Stability Assessment

Setup

Analysis

Data Evaluation

Prepare stock solution of
6-oxoheptanoic acid

Expose to stress conditions
(pH, temp, oxidant) & control

Withdraw aliquots at
various time points

Quench reaction (if needed)
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HPLC or LC-MS

Calculate % remaining of
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Click to download full resolution via product page

Caption: Generalized workflow for assessing chemical stability.
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Chemical Incompatibility Profile of 6-Oxoheptanoic Acid

Incompatible With

6-Oxoheptanoic Acid

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Risk of reaction

Strong Reducing Agents

Risk of reaction

Bases / Alkalis

Exothermic reaction

Strong Acids

Potential for reaction

Reactive Metals
(e.g., Mild Steel, Zinc)

Corrosion, H₂ gas

Click to download full resolution via product page

Caption: Key chemical incompatibilities of 6-oxoheptanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility and
Stability of 6-Oxoheptanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047756#solubility-and-stability-of-6-oxoheptanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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